Cas no 1807-29-0 (Phenol, 2,4-dioctyl-)

• Product Name: Phenol, 2,4-dioctyl-
• CAS No: 1807-29-0
• MF: C₂₂H₃₈O
• MW: 318.53652715683
• CID: 216874
• PubChem ID: 74548
• Update Time: 2025-04-19

Phenol, 2,4-dioctyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4-dioctyl-
• 2,4-dioctylphenol
• 2,4-dioctyl-pheno
• EINECS 217-308-8
• UNII-ZFO60HR2ZH
• NS00025947
• 2,4-DI-N-OCTYLPHENOL
• 2,4-DIOCTYL PHENOL
• DTXSID2061985
• Q27295436
• SCHEMBL6212332
• 1807-29-0
• ZFO60HR2ZH

• Inchi： 1S/C22H38O/c1-3-5-7-9-11-13-15-20-17-18-22(23)21(19-20)16-14-12-10-8-6-4-2/h17-19,23H,3-16H2,1-2H3
• InChI Key： RLMZELPHRPTNJX-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 318.29244
• Monoisotopic Mass: 318.292265831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids